(4-nitro-1H-indol-3-yl)methanol
Overview
Description
Molecular Structure Analysis
The molecular structure of (4-nitro-1H-indol-3-yl)methanol is crucial for understanding its properties. The indole ring contributes to its aromaticity, while the nitro group introduces polarity. The methanol group provides solubility in polar solvents. Researchers have characterized this structure using techniques such as NMR spectroscopy and X-ray crystallography .
Scientific Research Applications
Tubulin Polymerization Inhibition
Indole derivatives have been studied for their ability to inhibit tubulin polymerization, which is a potential mechanism for anticancer activity. Compounds similar to “(4-nitro-1H-indol-3-yl)methanol” have shown promise in inducing cell apoptosis and arresting cells in the G2/M phase .
Antimycobacterial Activity
Some indole derivatives exhibit significant in vitro antimycobacterial activity against various Mycobacterium species, including M. tuberculosis H37Rv and MDR-TB strains. This suggests potential use in developing treatments for tuberculosis .
Cancer Treatment
Indole derivatives are increasingly being explored for their application in treating cancer cells due to their biologically active properties .
Microbial Treatment
These compounds also show activity against microbes, indicating potential use in antimicrobial therapies .
Treatment of Disorders
There is interest in using indole derivatives for treating different types of disorders in the human body .
Plant Hormone Synthesis
Indole-3-acetic acid, a derivative of indole, is a plant hormone produced by the degradation of tryptophan in higher plants, suggesting a role in agriculture or botany .
Mechanism of Action
Target of Action
Indole derivatives, which include (4-nitro-1h-indol-3-yl)methanol, have been found to bind with high affinity to multiple receptors . These compounds have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
For instance, some indole derivatives have been reported to inhibit the influenza A virus and Coxsackie B4 virus . The exact interaction of (4-nitro-1H-indol-3-yl)methanol with its targets and the resulting changes need further investigation.
Biochemical Pathways
Indole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways
Result of Action
Some indole derivatives have shown promising effects in reducing inflammation and pannus formation in arthritic rats
Future Directions
properties
IUPAC Name |
(4-nitro-1H-indol-3-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c12-5-6-4-10-7-2-1-3-8(9(6)7)11(13)14/h1-4,10,12H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIZXLVHVDBXUPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=CN2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-nitro-1H-indol-3-yl)methanol | |
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